Cas no 465-78-1 (Protoveratridine)

Protoveratridine structure
Protoveratridine structure
Product Name:Protoveratridine
CAS No:465-78-1
MF:C32H51NO9
MW:593.748650789261
CID:1999075
PubChem ID:101428717
Update Time:2025-04-21

Protoveratridine Chemical and Physical Properties

Names and Identifiers

    • Protoveratridine
    • 4α,9-Epoxycevane-3β,4,7α,14,15α,16β,20-heptol 3-[(R)-2-methylbutanoate]
    • Cevane-3,4,7,14,15,16,20-heptol, 4,9-epoxy-, 3-((2R)-2-methylbutanoate), (3beta,4alpha,7alpha,15alpha,16beta)-
    • 36643HJB52
    • Q27256526
    • 465-78-1
    • CEVANE-3,4,7,14,15,16,20-HEPTOL, 4,9-EPOXY-, 3-((2R)-2-METHYLBUTANOATE), (3.BETA.,4.ALPHA.,7.ALPHA.,15.ALPHA.,16.BETA.)-
    • Cevane-3,4,7,14,15,16,20-heptol, 4,9-epoxy-, 3-(2-methylbutanoate), (3beta(R),4alpha,7alpha,15alpha,16beta)-
    • Germine, 3-(2-methylbutyrate)
    • CEVANE-3,4,7,14,15,16,20-HEPTOL, 4,9-EPOXY-, 3-(2-METHYLBUTANOATE), (3.BETA.(R),4.ALPHA.,7.ALPHA.,15.ALPHA.,16.BETA.)-
    • UNII-36643HJB52
    • NS00094263
    • Inchi: 1S/C32H51NO9/c1-6-16(3)27(38)41-32-20-11-19(34)25-30(42-32,28(20,4)10-9-22(32)35)12-18-17-14-33-13-15(2)7-8-21(33)29(5,39)23(17)24(36)26(37)31(18,25)40/h15-26,34-37,39-40H,6-14H2,1-5H3
    • InChI Key: RLZVVNPTGJNSBI-UHFFFAOYSA-N
    • SMILES: CCC(C(OC12C(O)CCC3(C4(C(C(CC31)O)C1(C(C3C(C(C1O)O)C(O)(C)C1N(CC(CC1)C)C3)C4)O)O2)C)=O)C

Computed Properties

  • Exact Mass: 593.356
  • Monoisotopic Mass: 593.356
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 4
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 16
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 160A^2
  • XLogP3: 0.9
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